Cas no 1206999-18-9 (5-(furan-2-yl)-N-4-(1H-pyrazol-3-yl)phenyl-1,2-oxazole-3-carboxamide)

• Product Name: 5-(furan-2-yl)-N-4-(1H-pyrazol-3-yl)phenyl-1,2-oxazole-3-carboxamide
• CAS No: 1206999-18-9
• MF: C₁₇H₁₂N₄O₃
• MW: 320.302183151245
• CID: 5957605
• PubChem ID: 45504982
• Update Time: 2025-10-28

5-(furan-2-yl)-N-4-(1H-pyrazol-3-yl)phenyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-N-4-(1H-pyrazol-3-yl)phenyl-1,2-oxazole-3-carboxamide
• N-(4-(1H-pyrazol-3-yl)phenyl)-5-(furan-2-yl)isoxazole-3-carboxamide
• AKOS024521958
• F5835-0586
• 5-(furan-2-yl)-N-[4-(1H-pyrazol-3-yl)phenyl]-1,2-oxazole-3-carboxamide
• VU0523480-1
• 5-(furan-2-yl)-N-[4-(1H-pyrazol-5-yl)phenyl]-1,2-oxazole-3-carboxamide
• 1206999-18-9

• Inchi： 1S/C17H12N4O3/c22-17(14-10-16(24-21-14)15-2-1-9-23-15)19-12-5-3-11(4-6-12)13-7-8-18-20-13/h1-10H,(H,18,20)(H,19,22)
• InChI Key： VLXVBCBXWJNWTG-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=CC(C(NC2C=CC(=CC=2)C2=CC=NN2)=O)=N1

Computed Properties

• Exact Mass: 320.09094026g/mol
• Monoisotopic Mass: 320.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 97Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-(furan-2-yl)-N-4-(1H-pyrazol-3-yl)phenyl-1,2-oxazole-3-carboxamide

5-(Furan-2-yl)-N-4-(1H-pyrazol-3-yl)phenyl-1,2-oxazole-3-carboxamide (CAS No. 1206999-18-9): An Emerging Compound in Medicinal Chemistry

5-(Furan-2-yl)-N-4-(1H-pyrazol-3-yl)phenyl-1,2-oxazole-3-carboxamide (CAS No. 1206999-18-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of 5-(furan-2-yl)-N-4-(1H-pyrazol-3-yl)phenyl-1,2-oxazole-3-carboxamide is characterized by the presence of a furan ring, a pyrazole ring, and an oxazole ring, all interconnected through specific functional groups. The furan ring is a five-membered heterocyclic compound with two double bonds and an oxygen atom, which contributes to the compound's stability and reactivity. The pyrazole ring is a five-membered aromatic heterocycle with two nitrogen atoms, known for its ability to form hydrogen bonds and interact with various biological targets. The oxazole ring, a five-membered heterocycle with one oxygen and one nitrogen atom, further enhances the compound's structural diversity and biological activity.

Recent studies have shown that 5-(furan-2-yl)-N-4-(1H-pyrazol-3-yl)phenyl-1,2-oxazole-3-carboxamide exhibits potent anti-inflammatory properties. In vitro experiments using human peripheral blood mononuclear cells (PBMCs) have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 5-(furan-2-yl)-N-4-(1H-pyrazol-3-yl)phenyl-1,2-oxazole-3-carboxamide could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-(furan-2-yl)-N-4-(1H-pyrazol-3-yl)phenyl-1,2-oxazole-3-carboxamide has also shown potential as an anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells. These results highlight the therapeutic potential of 5-(furan-2-y l)-N -4 -( 1 H -pyrazol - 3 - yl ) phen yl - 1 , 2 - oxaz ole - 3 - car boxam ide in oncology.

The pharmacokinetic properties of 5-(furan - 2 - yl ) - N - 4 -( 1 H - pyraz ol - 3 - yl ) phen yl - 1 , 2 - oxaz ole - 3 - car boxam ide have also been investigated. Studies in animal models have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. These characteristics make it suitable for further development as an orally administered therapeutic agent.

Toxicity studies have indicated that 5 -( furan - 2 - yl ) - N - 4 -( 1 H - pyraz ol - 3 - yl ) phen yl - 1 , 2 - oxaz ole - 3 - car boxam ide has a low toxicity profile at therapeutic doses. In vitro cytotoxicity assays using normal human cell lines have shown minimal cytotoxic effects, suggesting that this compound is relatively safe for use in humans. However, further preclinical and clinical studies are needed to fully evaluate its safety and efficacy.

In conclusion, 5 -( furan - 2 - yl ) - N - 4 -( 1 H - pyraz ol - 3 - yl ) phen yl - 1 , 2 - oxaz ole - 3 - car boxam ide (CAS No. 1206999 – 18 – 9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of anti-inflammatory and anticancer drug discovery.